.beta.-D-ribo-Hexopyranose, 1,6-anhydro-3-deoxy-2-S-methyl-4-O-(phenylmethyl)-2-thio-

• CAS No.: 112339-04-5
• Product Name: .beta.-D-ribo-Hexopyranose, 1,6-anhydro-3-deoxy-2-S-methyl-4-O-(phenylmethyl)-2-thio-
• Molecular Formula: C8H16N2O5
• Molecular Weight: 220.22 g/mol
• IUPAC Name: N-[(2R,3R,4R,5S,6R)-2-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C8H16N2O5/c1-3(12)10-5-7(14)6(13)4(2-11)15-8(5)9/h4-8,11,13-14H,2,9H2,1H3,(H,10,12)/t4-,5-,6-,7-,8-/m1/s1
• Standard InChIKey: MCGXOCXFFNKASF-FMDGEEDCSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1N)CO)O)O
• SMILES: CC(=O)NC1C(C(C(OC1N)CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1N)CO)O)O
• Physical Description: Solid
• Description: N-acetyl-beta-D-glucosaminylamine is a glucosaminylamine.; N-Acetyl-b-glucosaminylamine belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. N-Acetyl-b-glucosaminylamine is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, N-acetyl-b-glucosaminylamine is primarily located in the cytoplasm. Outside of the human body, N-acetyl-b-glucosaminylamine can be found in a number of food items such as sweet orange, borage, silver linden, and natal plum. This makes N-acetyl-b-glucosaminylamine a potential biomarker for the consumption of these food products.
• Synonyms: .beta.-D-ribo-Hexopyranose, 1,6-anhydro-3-deoxy-2-S-methyl-4-O-(phenylmethyl)-2-thio-
• PubChem Compound: 439454
• Last Modified: Nov 11 2021